Cas no 2392-86-1 (Benzene, 1,1'-thiobis[3-bromo-)

Benzene, 1,1'-thiobis[3-bromo- structure
2392-86-1 structure
Product Name:Benzene, 1,1'-thiobis[3-bromo-
CAS No:2392-86-1
MF:C12H8Br2S
MW:344.064920425415
CID:237883
PubChem ID:22061675
Update Time:2025-04-19

Benzene, 1,1'-thiobis[3-bromo- Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-3-(3-bromophenyl)sulfanylbenzene
    • DTXSID10622171
    • 1,1'-Sulfanediylbis(3-bromobenzene)
    • 2392-86-1
    • SCHEMBL3289392
    • bis(3-bromophenyl)sulfane
    • Benzene, 1,1'-thiobis[3-bromo-
    • Inchi: 1S/C12H8Br2S/c13-9-3-1-5-11(7-9)15-12-6-2-4-10(14)8-12/h1-8H
    • InChI Key: QIWRAJMIEDRYNM-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)SC1C=CC=C(C=1)Br

Computed Properties

  • Exact Mass: 343.86930g/mol
  • Monoisotopic Mass: 341.87135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 25.3Ų
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